Cas no 82964-41-8 (Benzaldehyde, 4-(2,2-diethoxyethoxy)-)

82964-41-8 structure
Product name:Benzaldehyde, 4-(2,2-diethoxyethoxy)-
Benzaldehyde, 4-(2,2-diethoxyethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4-(2,2-diethoxyethoxy)-
- 4-(2,2-Diethoxyethoxy)benzaldehyde
- 4-[(2,2-diethoxy)ethoxy]benzaldehyde
- DTXSID40596033
- p-formylphenoxy-acetaldehyde-diethyl-acetal
- 4-[(2,2-diethoxy]ethoxy]benzaldehyde
- SCHEMBL6602864
- NOCGFCIGGIFIBT-UHFFFAOYSA-N
- 4-(2,2-diethoxyethoxy) benzaldehyde
- CS-0117100
- AKOS000365376
- 82964-41-8
-
- Inchi: InChI=1S/C13H18O4/c1-3-15-13(16-4-2)10-17-12-7-5-11(9-14)6-8-12/h5-9,13H,3-4,10H2,1-2H3
- InChI Key: NOCGFCIGGIFIBT-UHFFFAOYSA-N
- SMILES: CCOC(COC1=CC=C(C=C1)C=O)OCC
Computed Properties
- Exact Mass: 238.12050905g/mol
- Monoisotopic Mass: 238.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 44.8Ų
Benzaldehyde, 4-(2,2-diethoxyethoxy)- Related Literature
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1. Synthesis, photochemistry and cross-linking of visibly sensitised photopolymers of PVA based on (E)-2-(4-Formylstyryl)-3,4-dimethylthiazolium MethylsulfateIan C. Barker,Norman S. Allen,Michele Edge,John A. Sperry,Richard J. Batten J. Chem. Soc. Faraday Trans. 1994 90 3677
82964-41-8 (Benzaldehyde, 4-(2,2-diethoxyethoxy)-) Related Products
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